Cas no 1261883-96-8 (2-(Chloromethyl)naphthalene-5-acetonitrile)

• Product Name: 2-(Chloromethyl)naphthalene-5-acetonitrile
• CAS No: 1261883-96-8
• MF: C₁₃H₁₀ClN
• MW: 215.678202152252
• CID: 4935691
• Update Time: 2025-05-25

2-(Chloromethyl)naphthalene-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-5-acetonitrile

• Inchi： 1S/C13H10ClN/c14-9-10-4-5-13-11(6-7-15)2-1-3-12(13)8-10/h1-5,8H,6,9H2
• InChI Key： PZMFYCMVZOWNEL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(CC#N)C=CC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Additional information on 2-(Chloromethyl)naphthalene-5-acetonitrile

Introduction to 2-(Chloromethyl)naphthalene-5-acetonitrile (CAS No. 1261883-96-8)

2-(Chloromethyl)naphthalene-5-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1261883-96-8, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a naphthalene core substituted with both a chloromethyl group and an acetonitrile moiety, exhibits versatile reactivity that makes it valuable in the development of various chemical entities.

The structural configuration of 2-(Chloromethyl)naphthalene-5-acetonitrile positions it as a key precursor in the synthesis of more complex molecules. The presence of the chloromethyl group (–CH₂Cl) provides a reactive site for nucleophilic substitution reactions, while the acetonitrile group (–CN) introduces polarity and potential sites for further functionalization. Such features are particularly useful in medicinal chemistry, where targeted modifications can lead to the discovery of novel bioactive compounds.

In recent years, there has been growing interest in 2-(Chloromethyl)naphthalene-5-acetonitrile due to its utility in constructing heterocyclic frameworks. Heterocycles are prevalent in biologically active molecules, and the naphthalene scaffold is no exception. Researchers have leveraged this compound to develop derivatives with potential applications in drug discovery. For instance, modifications at the chloromethyl position can introduce diverse functional groups, enabling the synthesis of analogs with tailored pharmacological properties.

One notable area of research involving 2-(Chloromethyl)naphthalene-5-acetonitrile is its role in the synthesis of ligands for metal-organic frameworks (MOFs). MOFs are porous materials with applications ranging from gas storage to catalysis. The ability to incorporate naphthalene derivatives into MOF structures can enhance their stability and functionality. Recent studies have demonstrated that 2-(Chloromethyl)naphthalene-5-acetonitrile can serve as a building block for designing MOFs with specific binding capabilities, which could revolutionize applications in separation technologies and chemical sensing.

The acetonitrile moiety in 2-(Chloromethyl)naphthalene-5-acetonitrile also contributes to its significance in synthetic chemistry. Acetonitrile is a common solvent and reagent due to its ability to participate in various reaction mechanisms, including nucleophilic addition and condensation reactions. This property allows for further derivatization of the compound, opening avenues for creating more intricate molecular architectures. In pharmaceutical research, such derivatization can lead to compounds with improved solubility, bioavailability, or target specificity.

Advances in computational chemistry have further highlighted the potential of 2-(Chloromethyl)naphthalene-5-acetonitrile. Molecular modeling studies suggest that this compound can be engineered to interact with specific biological targets, making it a promising candidate for structure-based drug design. By integrating experimental data with computational predictions, researchers can optimize the properties of derivatives derived from 2-(Chloromethyl)naphthalene-5-acetonitrile, accelerating the drug discovery process.

The versatility of 2-(Chloromethyl)naphthalene-5-acetonitrile extends beyond pharmaceutical applications. In materials science, this compound has been explored for its potential use in organic electronics. The naphthalene core is known for its electron-deficient nature, which can be advantageous in designing materials for light-emitting diodes (LEDs) and organic photovoltaics. By functionalizing the chloromethyl and acetonitrile groups, scientists aim to develop more efficient charge transport materials that could enhance performance in electronic devices.

In summary, 2-(Chloromethyl)naphthalene-5-acetonitrile (CAS No. 1261883-96-8) is a multifaceted compound with broad utility across multiple disciplines. Its unique structural features make it a valuable tool for synthetic chemists, pharmaceutical researchers, and materials scientists alike. As research continues to uncover new applications for this molecule, its importance is likely to grow further, driving innovation in both academic and industrial settings.